molecular formula Unknown B1150111 LOR-500

LOR-500

Cat. No.: B1150111
Attention: For research use only. Not for human or veterinary use.
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Description

LOR-500 is a high-power laser obstacle removal system designed for safely clearing non-metallic foreign objects (e.g., plastic films, bird nests, fabric) from power transmission lines and other critical infrastructure. Developed as a cutting-edge industrial tool, it employs a 1080±10 nm wavelength laser with adjustable power up to 500W and an effective operational range of 1–300 meters. Key innovations include:

  • Safety mechanisms: Automatic power cutoff upon device tilt or detection of unintended targets .
  • Operational efficiency: Clears obstacles within 30 seconds at 100 meters, eliminating the need for power outages or manual climbing .
  • Precision: A dynamic focal adjustment system ensures a ≤12 mm laser spot size, minimizing collateral damage .
  • Portability: Compact design (≤23 kg weight, ≤540×320×400 mm volume) and battery-powered operation (60 minutes runtime) .

Applications span power grids, railways, airports, and renewable energy facilities, with documented case studies (e.g., Southern Power Grid China) demonstrating 75% time savings compared to traditional methods .

Properties

Molecular Formula

Unknown

Appearance

Solid powder

Synonyms

LOR500;  LOR 500;  LOR-500.; NONE

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds/Systems

Performance Metrics

Feature LOR-500 Traditional Methods
Safety Automatic shutdown, no human intervention Manual climbing, exposure to live circuits
Operational Range 300 meters Limited by physical reach (e.g., <50m)
Speed 30 seconds at 100m Hours (e.g., outage coordination)
Power Interruption Not required Often required for safety
Material Compatibility Non-metallic (e.g., plastic, fabric) Limited to mechanical tools

Research Findings

  • Efficiency : this compound’s laser-based approach reduces labor by 90% compared to manual methods, as operators can clear obstacles remotely .
  • Cost-Effectiveness : Eliminates expenses associated with power outages (e.g., industrial downtime) and specialized climbing equipment .
  • Technical Limitations: Unlike mechanical cutters, this compound cannot remove metallic objects, restricting its use to non-conductive materials .

Key Differentiators

Battery-Powered Mobility : Unlike stationary laser systems, this compound’s portability enables field deployment in remote areas .

Dynamic Focusing : Adjustable focal length (1–300m) outperforms fixed-focus industrial lasers .

Regulatory Compliance : Meets safety standards (e.g., automatic alarms for unauthorized targets) absent in older systems .

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